molecular formula C11H12FN3OS B11773382 (4-(2-Fluorobenzyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methanol

(4-(2-Fluorobenzyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methanol

Cat. No.: B11773382
M. Wt: 253.30 g/mol
InChI Key: GMFMLZKUPIKJON-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4-(2-Fluorobenzyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methanol (CAS: 1707571-39-8) is a triazole derivative characterized by a 2-fluorobenzyl group at the N4 position, a methylthio (-SMe) group at C5, and a hydroxymethyl (-CH2OH) substituent at C3 (). Its molecular formula is C11H12FN3OS (MW: 253.30 g/mol).

Properties

Molecular Formula

C11H12FN3OS

Molecular Weight

253.30 g/mol

IUPAC Name

[4-[(2-fluorophenyl)methyl]-5-methylsulfanyl-1,2,4-triazol-3-yl]methanol

InChI

InChI=1S/C11H12FN3OS/c1-17-11-14-13-10(7-16)15(11)6-8-4-2-3-5-9(8)12/h2-5,16H,6-7H2,1H3

InChI Key

GMFMLZKUPIKJON-UHFFFAOYSA-N

Canonical SMILES

CSC1=NN=C(N1CC2=CC=CC=C2F)CO

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Triazole Derivatives

Substituent Variations and Physicochemical Properties

Triazole derivatives exhibit diverse properties based on substituent patterns. Key comparisons include:

Compound Name Substituents (Position) Molecular Weight (g/mol) Key Features Evidence Source
Target Compound 2-Fluorobenzyl (N4), -SMe (C5), -CH2OH (C3) 253.30 Polar -CH2OH enhances solubility; -SMe increases lipophilicity
4-Benzyl-5-(2-fluorophenyl)-4H-1,2,4-triazole-3-thiol Benzyl (N4), 2-Fluorophenyl (C5), -SH (C3) 285.30 Thiol (-SH) group offers higher reactivity but lower stability
4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol 4-Methoxyphenyl (N4), Phenyl (C5), -SH (C3) 295.34 Methoxy group improves electron-donating capacity
4-(4-Bromophenyl)-5-((2-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine 4-Bromophenyl (N4), 2-Fluorobenzylthio (C5), Pyridine (C3) 441.32 Bromine and pyridine enhance steric bulk and π-π interactions

Key Observations :

  • The target compound’s hydroxymethyl group distinguishes it from thiol-containing analogs (e.g., ), offering improved solubility for pharmaceutical applications .
  • Fluorine at the benzyl position (vs. bromine in ) reduces steric hindrance while maintaining electronic effects.
Antimicrobial and Antifungal Activity
  • Target Compound: No direct activity data provided, but structurally similar triazoles (e.g., 4-(4-Methoxyphenyl)-5-phenyl derivatives) show antifungal and antibiotic properties .
  • Analog from : Compounds with chlorobenzyl and thiadiazole groups exhibit moderate antimicrobial activity, suggesting substituent-dependent efficacy.
  • Analog from : Triazole-3-thiol derivatives (e.g., TRD) demonstrate corrosion inhibition, highlighting versatility in non-pharmaceutical applications .
Electronic and Steric Effects
  • The methylthio group in the target compound may mimic sulfur-containing inhibitors (e.g., TRD in ), which act as mixed-type corrosion inhibitors via adsorption on metal surfaces .
  • 2-Fluorobenzyl vs. 4-methoxyphenyl (): Fluorine’s electronegativity may enhance receptor binding affinity compared to methoxy’s electron-donating effects.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.